Cas no 2171539-06-1 (9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane)

9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane is a complex organic compound featuring a unique spirocyclic structure. This compound exhibits significant advantages in synthetic chemistry, including enhanced stability and versatility, which make it a valuable intermediate for the preparation of various organic molecules. Its unique ring system facilitates complex transformations, contributing to the development of novel compounds with diverse applications.
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane structure
2171539-06-1 structure
Product name:9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane
CAS No:2171539-06-1
MF:C13H25NO2
MW:227.343104124069
CID:6023115
PubChem ID:165587752

9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane
    • EN300-1641439
    • 2171539-06-1
    • 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
    • Inchi: 1S/C13H25NO2/c1-4-12(2,3)6-5-11-13(9-15-10-13)16-8-7-14-11/h11,14H,4-10H2,1-3H3
    • InChI Key: OBSFDYACACHVQI-UHFFFAOYSA-N
    • SMILES: O1CCNC(CCC(C)(C)CC)C21COC2

Computed Properties

  • Exact Mass: 227.188529040g/mol
  • Monoisotopic Mass: 227.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 30.5Ų

9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1641439-2.5g
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
2.5g
$3809.0 2023-06-04
Enamine
EN300-1641439-10.0g
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
10g
$8357.0 2023-06-04
Enamine
EN300-1641439-0.5g
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
0.5g
$1866.0 2023-06-04
Enamine
EN300-1641439-10000mg
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
10000mg
$8357.0 2023-09-22
Enamine
EN300-1641439-0.05g
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
0.05g
$1632.0 2023-06-04
Enamine
EN300-1641439-0.25g
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
0.25g
$1789.0 2023-06-04
Enamine
EN300-1641439-0.1g
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
0.1g
$1711.0 2023-06-04
Enamine
EN300-1641439-2500mg
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
2500mg
$3809.0 2023-09-22
Enamine
EN300-1641439-50mg
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
50mg
$1632.0 2023-09-22
Enamine
EN300-1641439-100mg
9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane
2171539-06-1
100mg
$1711.0 2023-09-22

Additional information on 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro3.5nonane

Introduction to 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2171539-06-1)

9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2171539-06-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural properties and potential biological activities. The chemical structure of 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane features a spirocyclic ring system with an azaspiro core and a substituted alkyl chain, making it a promising candidate for various therapeutic applications.

The synthesis of 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane involves multi-step reactions that highlight the complexity and precision required in organic synthesis. Recent studies have focused on optimizing the synthetic pathways to improve yield and purity, which are crucial for large-scale production and pharmaceutical development. Techniques such as transition-metal catalysis and green chemistry principles have been employed to enhance the efficiency and sustainability of the synthesis process.

In terms of its biological activity, 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane has shown promising results in various assays. Preclinical studies have demonstrated its potential as an antagonist for specific receptors, making it a valuable tool in understanding receptor-mediated signaling pathways. Additionally, the compound has exhibited anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory diseases.

The pharmacokinetic profile of 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane has been extensively studied to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life. These attributes are essential for its potential use as an oral medication.

Toxicological assessments have also been conducted to ensure the safety of 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane. In vitro and in vivo studies have shown that the compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

The potential applications of 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane extend beyond its direct therapeutic effects. The compound's unique structure makes it an excellent scaffold for drug discovery and development. Researchers are exploring its derivatives to identify compounds with enhanced potency and selectivity for specific targets. This approach could lead to the development of novel drugs with improved therapeutic profiles.

In conclusion, 9-(3,3-dimethylpentyl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2171539-06-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. Ongoing research aims to optimize its synthesis, enhance its therapeutic potential, and ensure its safety for clinical use.

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